Cas no 925199-97-9 (1-(difluoromethyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(difluoromethyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 925199-97-9
• MF: C₅H₄F₂N₂O₂
• MW: 162.094267845154
• MDL: MFCD03420213
• CID: 870222
• PubChem ID: 3154179
• Update Time: 2025-04-19

1-(difluoromethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-1H-pyrazole-5-carboxylic acid
• 2-(difluoromethyl)pyrazole-3-carboxylic acid
• 2-DIFLUOROMETHYL-2 H-PYRAZOLE-3-CARBOXYLIC ACID
• DTXSID30390042
• FT-0677657
• 2-Difluoromethyl-2H-pyrazole-3-carboxylic acid
• SB85646
• 1-(Difluoromethyl)-1H-pyrazole-5-carboxylic acid, AldrichCPR
• 1-(difluoromethyl)-1H-pyrazole-5-carboxylicacid
• SY079418
• HMS1698M02
• AS-43665
• MFCD03420213
• CS-0262742
• Z1198162468
• 925199-97-9
• SCHEMBL2214779
• AKOS000302346
• EN300-83620
• STK312961
• ALBB-003615
• BBL016043

• MDL： MFCD03420213
• Inchi： 1S/C5H4F2N2O2/c6-5(7)9-3(4(10)11)1-2-8-9/h1-2,5H,(H,10,11)
• InChI Key： QDABFWOLGXWIIX-UHFFFAOYSA-N
• SMILES： FC(N1C(C(=O)O)=CC=N1)F

Computed Properties

• Exact Mass: 162.02400
• Monoisotopic Mass: 162.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 273.7±40.0 °C at 760 mmHg
• Flash Point: 119.4°C
• Refractive Index: 1.54
• PSA: 55.12000
• LogP: 0.97640
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(difluoromethyl)-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives